2-(2,5-dioxopyrrolidin-1-yl)-N-((4-(4-iodophenyl)thiazol-2-yl)carbamothioyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[[4-(4-iodophenyl)-1,3-thiazol-2-yl]carbamothioyl]acetamide
• InChI: InChI=1S/C16H13IN4O3S2/c17-10-3-1-9(2-4-10)11-8-26-16(18-11)20-15(25)19-12(22)7-21-13(23)5-6-14(21)24/h1-4,8H,5-7H2,(H2,18,19,20,22,25)
• InChI Key: ZNAXBIKTQMBOLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC(=S)NC2=NC(=CS2)C3=CC=C(C=C3)I
• Molecular Formula: C16H13IN4O3S2
• Molecular Weight: 500.3 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-((4-(4-iodophenyl)thiazol-2-yl)carbamothioyl)acetamide is a useful research compound. Its molecular formula is C16H13IN4O3S2 and its molecular weight is 500.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Alternative Products in Synthesis : This compound is part of a study exploring alternative products in one-pot reactions involving benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, and ω-bromoacetophenone. The research demonstrated the formation of various compounds, highlighting the compound's role in complex chemical reactions and potential for diverse applications in synthetic chemistry (Krauze et al., 2007).

Pharmacological Studies

• Antiproliferative Activity : A study synthesized new pyridine linked thiazole hybrids and examined their antiproliferative activity against various cancer cell lines. The research underscores the compound's utility in cancer treatment and its potential role as a pharmacological agent (Alqahtani & Bayazeed, 2020).

• Inhibitory and Anticancer Activities : The compound was part of a study on the synthesis of N-benzyl substituted thiazolyl acetamide derivatives. These derivatives were evaluated for their inhibitory activities against Src kinase and anticancer activities, indicating the compound's importance in developing anticancer therapeutics (Fallah-Tafti et al., 2011).

Chemical and Biological Investigations

• Antioxidant and Anti-inflammatory Properties : The compound was involved in the synthesis and evaluation of novel thiazolidin-5-yl acetamides for their anti-inflammatory and antioxidant activities. This highlights its potential in the development of treatments for conditions associated with oxidative stress and inflammation (Koppireddi et al., 2013).